N-(2,3-dimethylphenyl)-2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]acetamide
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Description
N-(2,3-dimethylphenyl)-2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]acetamide is a useful research compound. Its molecular formula is C22H23N3O3 and its molecular weight is 377.444. The purity is usually 95%.
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Scientific Research Applications
Analgesic and Antinociceptive Properties
Research has shown that compounds structurally related to N-(2,3-dimethylphenyl)-2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]acetamide exhibit significant analgesic and antinociceptive activities. For instance, studies on capsaicinoids, which share some structural similarities, reveal insights into their pain-relieving potential. The crystal structure of these compounds, including their interaction with vanilloid, amide, and dimethylphenyl groups, contributes to understanding their mechanism of action in pain modulation (Park et al., 1995).
Antifungal Activity
Derivatives of acetamide, closely related to the chemical structure , have been identified as potent antifungal agents. A study on 2-(2-oxo-morpholin-3-yl)-acetamide derivatives discovered their efficacy against various fungal species, including Candida and Aspergillus. These findings highlight the potential of such compounds in addressing fungal infections and their role in enhancing plasmatic stability (Bardiot et al., 2015).
Cognitive Enhancement
Investigations into the effects of similar compounds on learning and memory have demonstrated positive outcomes. For example, the study on N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DM-9384) highlighted its ability to improve cognitive functions in rat models, suggesting potential applications in enhancing memory and cognitive capabilities (Sakurai et al., 1989).
Synthesis and Structural Analysis
Further research into the synthesis and structural aspects of compounds bearing resemblance to this compound has provided insights into their chemical properties. Studies focusing on the synthesis, improvement, and structural analysis of these compounds offer valuable information for the development of new chemical entities with potential therapeutic applications (Fenga, 2007).
Properties
IUPAC Name |
N-(2,3-dimethylphenyl)-2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3/c1-4-28-18-10-8-17(9-11-18)20-12-13-22(27)25(24-20)14-21(26)23-19-7-5-6-15(2)16(19)3/h5-13H,4,14H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMKQIZMACSJDKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=CC(=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.